Cas no 14487-99-1 (3-acetyl-1-benzyl-piperidin-4-one)
14487-99-1 structure
Product Name:3-acetyl-1-benzyl-piperidin-4-one
CAS No:14487-99-1
MF:C14H17NO2
MW:231.290283918381
CID:1317988
PubChem ID:53215316
Update Time:2025-04-20
3-acetyl-1-benzyl-piperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-acetyl-1-benzyl-piperidin-4-one
- LogP
- 3-acetyl-1-benzylpiperidin-4-one
- AKOS015866297
- DA-24377
- 14487-99-1
- SCHEMBL11947241
-
- Inchi: 1S/C14H17NO2/c1-11(16)13-10-15(8-7-14(13)17)9-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3
- InChI Key: BJCFFXXCSGAJQW-UHFFFAOYSA-N
- SMILES: O=C1CCN(CC2C=CC=CC=2)CC1C(C)=O
Computed Properties
- Exact Mass: 231.12601
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
3-acetyl-1-benzyl-piperidin-4-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
14487-99-1 (3-acetyl-1-benzyl-piperidin-4-one) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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